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Compound of Interest

Compound Name: N-Vinyl-2-pyrrolidone

Cat. No.: B6592825

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of N-Vinyl-2-pyrrolidone (NVP), a versatile but hazardous
chemical. Adherence to these guidelines is essential for ensuring the safety of all laboratory
personnel and maintaining a secure research environment.

N-Vinyl-2-pyrrolidone is a reactive monomer widely used in the synthesis of polymers for
applications in pharmaceuticals, adhesives, and coatings.[1] However, it is classified as harmful
if swallowed, inhaled, or in contact with skin, causes serious eye damage, and is suspected of
causing cancer.[2][3] Therefore, stringent safety measures are imperative.

Essential Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling N-
Vinyl-2-pyrrolidone. This is the minimum standard; specific experimental conditions may
necessitate additional protection.
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Protection Type Specific Recommendations Rationale

Wear chemical safety goggles
_ _ NVP can cause severe eye
Eye and Face Protection and a face shield.[4] Standard S
] o irritation and burns.[4][5]
safety glasses are insufficient.

Wear appropriate chemical-

resistant gloves (e.g., Butyl NVP is harmful in contact with
Skin Protection rubber, Neoprene).[6] Wear a skin and can be absorbed
chemical-resistant apron and dermally.[2][5]

coveralls or a lab coat.[6][7]

Use only in a well-ventilated
area, preferably within a

chemical fume hood.[2][5] If )
Vapors can cause respiratory

Respiratory Protection ventilation is inadequate, use a o
tract irritation.[3][5]

NIOSH/MSHA approved
respirator with an organic

vapor cartridge.[3][4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of N-Vinyl-2-pyrrolidone from

procurement to use.
e Procurement and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, dark, and well-ventilated area away from heat, ignition sources, and
incompatible materials such as strong acids and oxidizing agents.[1][5][8]

o Ensure the container is tightly closed.[5][9] NVP is stabilized, but improper storage can
lead to polymerization.[5][8]

e Preparation and Handling:
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o Always handle NVP within a certified chemical fume hood to minimize inhalation exposure.

[5]
o Ensure an eyewash station and safety shower are readily accessible.[5]
o Before handling, don the appropriate PPE as detailed in the table above.
o Ground all equipment to prevent static discharge, which can be an ignition source.[2]
o Use non-sparking tools.[2]

o Avoid direct contact with the skin, eyes, and clothing.[5][9]

e In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention.[4][5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[4][5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][5]

Disposal Plan: Managing N-Vinyl-2-pyrrolidone
Waste

Proper disposal of NVP and its contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all NVP waste, including unused product and contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed hazardous waste
container.[9]
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o Do not mix NVP waste with other chemical waste streams unless explicitly approved by
your institution's environmental health and safety (EHS) department.[9]

e Spill Management:

o

In the event of a spill, evacuate the area and ensure adequate ventilation.[3]

[e]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
earth, or vermiculite.[2][5]

[e]

Collect the absorbed material into a sealed container for hazardous waste disposal.[3][5]

o

Do not allow the spilled material to enter drains or waterways.[3][9]

e Final Disposal:

o All NVP waste must be disposed of as hazardous waste.[3]

o Arrange for pickup and disposal by a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[9][10]

Handling and Disposal Workflow for N-Vinyl-2-pyrrolidone
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Handling and Disposal Workflow for N-Vinyl-2-pyrrolidone

Start: Receive NVP

Inspect Container

\

Store in Cool, Dry, Dark, Ventilated Area

\

Prepare for Handling in Fume Hood

\

Don Appropriate PPE

\

Handle NVP with Care

Exposure Event

o>

Use in Experiment Administer First Aid Contain Spill with Absorbent
l \
Seek Medical Attention Collect and Seal Spill Waste

/

Collect Waste in Labeled Container

A/

Decontaminate Work Area

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of N-Vinyl-2-pyrrolidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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